Cas no 76149-63-8 (a-D-Glucopyranose,2-deoxy-2-(sulfoamino)-4-O-(2-O-sulfo-a-L-idopyranuronosyl)-, 6-(hydrogen sulfate))

• Product Name: a-D-Glucopyranose,2-deoxy-2-(sulfoamino)-4-O-(2-O-sulfo-a-L-idopyranuronosyl)-, 6-(hydrogen sulfate)
• CAS No: 76149-63-8
• MF: C₁₂H₂₁NO₂₀S₃
• MW: 595.484842061996
• CID: 561031
• PubChem ID: 9812414
• Update Time: 2025-04-19

a-D-Glucopyranose,2-deoxy-2-(sulfoamino)-4-O-(2-O-sulfo-a-L-idopyranuronosyl)-, 6-(hydrogen sulfate) Chemical and Physical Properties

Names and Identifiers

• a-D-Glucopyranose,2-deoxy-2-(sulfoamino)-4-O-(2-O-sulfo-a-L-idopyranuronosyl)-, 6-(hydrogen sulfate)
• Heparin derived Disaccharide MW600 Da
• HEPARIN DERIVED DISACCHARIDE
• IdoA2S(a1-4)a-GlcNS6S
• 76149-63-8
• WURCS=2.0/2,2,1/[a2122h-1a_1-5_2*NSO/3=O/3=O_6*OSO/3=O/3=O][a2121A-1a_1-5_2*OSO/3=O/3=O]/1-2/a4-b1
• CHEBI:151315
• 2-O-sulfo-alpha-L-ido-hexopyranosyluronic acid-(1->4)-2-deoxy-6-O-sulfo-2-sulfoamino-alpha-D-gluco-hexopyranose
• (2R,3S,4S,5R,6R)-6-[(2R,3S,4R,5R,6S)-4,6-dihydroxy-5-(sulfoamino)-2-(sulfooxymethyl)oxan-3-yl]oxy-3,4-dihydroxy-5-sulfooxyoxane-2-carboxylic acid
• 363148-40-7
• DTXSID10908043
• alpha-D-Glucopyranose, 2-deoxy-2-(sulfoamino)-4-O-(2-O-sulfo-alpha-L-idopyranuronosyl)-, 6-(hydrogen sulfate)
• SCHEMBL4593793
• Heparinsodiumsalt

• Inchi： 1S/C12H21NO20S3/c14-4-3(13-34(20,21)22)11(19)30-2(1-29-35(23,24)25)7(4)31-12-9(33-36(26,27)28)6(16)5(15)8(32-12)10(17)18/h2-9,11-16,19H,1H2,(H,17,18)(H,20,21,22)(H,23,24,25)(H,26,27,28)/t2-,3-,4-,5+,6+,7-,8-,9-,11+,12-/m1/s1
• InChI Key： OHJKXVLJWUPWQG-PNRHKHKDSA-N
• SMILES： S(N[C@H]1[C@@H](O)O[C@H](COS(=O)(=O)O)[C@H]([C@@H]1O)O[C@H]1[C@@H]([C@H]([C@@H]([C@H](C(=O)O)O1)O)O)OS(=O)(=O)O)(=O)(=O)O

Computed Properties

• Exact Mass: 594.98190558g/mol
• Monoisotopic Mass: 594.98190558g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 21
• Heavy Atom Count: 36
• Rotatable Bond Count: 10
• Complexity: 1090
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -6
• Topological Polar Surface Area: 365Ų

Experimental Properties

• Density: 2.23±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (1.4 g/l) (25 º C),
• PSA: 355.74000
• LogP: -3.82540